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Compound of Interest

Compound Name: Antiproliferative agent-40

Cat. No.: B12384485

In-Depth Technical Guide: Antiproliferative
Agent-40

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and biological activity of Antiproliferative agent-40, also identified as Compound 9 in the
foundational research by Moon et al. (2006). This indirubin derivative has demonstrated
significant antiproliferative effects and inhibitory activity against Cyclin-Dependent Kinase 2
(CDK2). This document details the chemical synthesis, quantitative biological data, and the
elucidated mechanism of action involving the CDK2 signaling pathway, serving as a critical
resource for researchers in oncology and medicinal chemistry.

Chemical Structure

Antiproliferative agent-40 is a novel synthesized analog of indirubin. The core structure is
based on the indirubin scaffold, which is a bis-indole alkaloid. The systematic name for
Antiproliferative agent-40 (Compound 9) is N-[3-[1,3-dihydro-3-(hydroxyimino)-2H-indol-2-
ylidene]-2,3-dihydro-2-oxo-1H-indol-5-yl]-butanamide.

The chemical structure is as follows:
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Caption: Workflow for determining the 1Cso of Antiproliferative agent-40 against CDK2.

Conclusion

Antiproliferative agent-40 (Compound 9) is a potent indirubin derivative with significant
antiproliferative activity, particularly against breast cancer cell lines. Its mechanism of action
through the inhibition of CDK2 makes it a promising candidate for further investigation in the
development of targeted cancer therapies. This guide provides foundational information to
support ongoing research and development efforts in this area. For detailed experimental
procedures and comprehensive data, the original research paper by Moon et al. (2006) is the
definitive reference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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